Cas no 922124-64-9 (N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide)

• Product Name: N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide
• CAS No: 922124-64-9
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6315816
• PubChem ID: 40957042
• Update Time: 2025-07-15

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]methanesulfonamide
• F2296-0401
• 922124-64-9
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]methanesulfonamide
• N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide
• AKOS024637432

• Inchi： 1S/C16H24N2O4S/c1-11(2)9-18-13-7-6-12(17-23(5,20)21)8-14(13)22-10-16(3,4)15(18)19/h6-8,11,17H,9-10H2,1-5H3
• InChI Key： YCKKZADRXAJKHN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide

Comprehensive Overview of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide (CAS No. 922124-64-9)

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide (CAS No. 922124-64-9) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique benzoxazepine core. This compound belongs to the class of heterocyclic compounds, which are widely explored for their potential therapeutic applications. The presence of a methanesulfonamide moiety further enhances its biochemical relevance, making it a subject of interest for drug discovery and development.

The benzoxazepine scaffold, a key feature of this compound, is known for its versatility in medicinal chemistry. Researchers have identified this structural motif in various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory pathways. Given the growing global focus on neurodegenerative diseases and chronic inflammation, compounds like N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide are being rigorously studied for their potential to modulate key biological targets.

One of the most frequently searched questions in the context of benzoxazepine derivatives is their mechanism of action and bioavailability. Preliminary studies suggest that the methanesulfonamide group in this compound may contribute to improved solubility and membrane permeability, which are critical factors for oral drug candidates. Additionally, the 2-methylpropyl side chain could influence the compound's binding affinity to specific protein targets, a topic of high interest in structure-activity relationship (SAR) studies.

In the realm of drug design, the tetrahydro-1,5-benzoxazepine framework is often associated with G-protein-coupled receptor (GPCR) modulation. GPCRs are a major class of drug targets, and recent advancements in cryo-EM and molecular docking techniques have revitalized interest in such compounds. The unique stereochemistry of CAS No. 922124-64-9 may offer selectivity advantages, a hot topic in the era of personalized medicine.

Another area of exploration is the compound's potential role in metabolic engineering. With the rise of synthetic biology, researchers are increasingly interested in how complex molecules like N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide can be produced via biocatalytic routes. This aligns with the broader industry trend toward green chemistry and sustainable manufacturing processes.

From a patent landscape perspective, derivatives of benzoxazepine have been claimed in multiple applications, ranging from kinase inhibitors to neuroprotective agents. The specific substitution pattern in CAS No. 922124-64-9 may represent a novel intellectual property opportunity, especially given the competitive landscape of small-molecule therapeutics.

Analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for confirming the structure and purity of the compound, which is crucial for preclinical studies. The 4-oxo group in particular generates distinct spectroscopic signatures that facilitate structural elucidation.

In summary, N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylmethanesulfonamide (CAS No. 922124-64-9) represents a compelling case study in modern medicinal chemistry. Its multifaceted potential—spanning CNS drug development, GPCR targeting, and sustainable synthesis—positions it as a molecule of enduring scientific and commercial interest. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic innovations.